Cas no 915016-52-3 (Benzaldehyde, 4-(cyclopropyloxy)-)

Benzaldehyde, 4-(cyclopropyloxy)- structure
915016-52-3 structure
Product Name:Benzaldehyde, 4-(cyclopropyloxy)-
CAS No:915016-52-3
MF:C10H10O2
MW:162.185203075409
CID:748925
PubChem ID:71423039
Update Time:2025-04-19

Benzaldehyde, 4-(cyclopropyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(cyclopropyloxy)-
    • 4-cyclopropyloxybenzaldehyde
    • 4-Cyclopropoxy-benzaldehyde
    • SCHEMBL833489
    • 4-(Cyclopropyloxy)benzaldehyde
    • EN300-761774
    • DTXSID40842007
    • 4-CYCLOPROPOXYBENZALDEHYDE
    • 4-(cyclopropoxy)benzaldehyde
    • 915016-52-3
    • MB20130
    • YQJGBZSDKXLBIA-UHFFFAOYSA-N
    • Z1255501205
    • DB-112886
    • G73411
    • Inchi: 1S/C10H10O2/c11-7-8-1-3-9(4-2-8)12-10-5-6-10/h1-4,7,10H,5-6H2
    • InChI Key: YQJGBZSDKXLBIA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)C1CC1

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Benzaldehyde, 4-(cyclopropyloxy)- Pricemore >>

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